BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of BMY
28674-d8

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BMY 28674-d8

Cat. No.: B564455

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is a critical aspect of laboratory management. This
guide provides essential, step-by-step procedures for the proper disposal of BMY 28674-d8, a
deuterated compound.

Based on available safety data, BMY 28674-d8 is not classified as a hazardous substance or
mixture.[1] This classification is the primary determinant for its disposal protocol. However, all
disposal actions must be in strict compliance with local, state, and federal regulations, and in
consultation with your institution's Environmental Health and Safety (EHS) department.

Disposal Decision Workflow

The logical flow for determining the correct disposal path for BMY 28674-d8 is outlined in the
diagram below. This workflow emphasizes a safety-first approach, starting with hazard
identification and culminating in compliant disposal.
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Start: BMY 28674-d8 Waste for Disposal

1. Review Safety Data Sheet (SDS)

2. Is Substance Classified as Hazardous?

No (per SDS)

3a. Segregate as NON-HAZARDOUS Waste 3b. Follow HAZARDOUS Chemical Waste Protocol

4. Consult Institutional EHS Department

5. Dispose per EHS Guidance and Local Regulations

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the disposal of BMY 28674-d8.

Step-by-Step Disposal Protocol

Following the workflow, this protocol provides detailed actions for each step.
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. Hazard Confirmation and Segregation:

Verify Classification: Always begin by consulting the manufacturer's Safety Data Sheet
(SDS). The SDS for BMY 28674-d8 specifies it as non-hazardous.[1]

Proper Segregation: Do NOT mix BMY 28674-d8 waste with hazardous waste streams (e.g.,
solvents, acids, bases, or other reactive chemicals). This prevents cross-contamination and
ensures cost-effective, compliant disposal.

Container and Labeling: Collect waste in a dedicated, sealable container. The label must be
clear and legible, stating:

o "NON-HAZARDOUS WASTE"
o Chemical Name: "BMY 28674-d8"
o CAS Number: 1189644-16-3[1]
. Consultation with Environmental Health and Safety (EHS):

Mandatory Contact: Before any disposal action, contact your institution's EHS department.
They provide the definitive guidance based on local and national regulations.

Follow Institutional Procedures: Adhere strictly to your organization's specific protocols for
non-hazardous chemical waste turn-in, including any internal tracking forms or
documentation.

. Final Disposal:

Prohibition of Drain Disposal: The SDS advises keeping the product away from drains, water
courses, or the soil.[1] Unless you have explicit, written permission from both your EHS
department and the local wastewater authority, do not dispose of BMY 28674-d8 down the
drain.

Designated Collection: Typically, non-hazardous chemical waste is collected by the EHS
department for disposal in a licensed and approved solid waste facility.
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Safety and Handling Information

Even though BMY 28674-d8 is not classified as hazardous, adherence to standard laboratory
safety practices is mandatory.

Safety Measure Protocol Source

Wear safety goggles with side-

Eye Protection 1

Y shields. s
Hand Protection Use protective gloves. [1]
Skin and Body Wear impervious clothing. [1]

Use only in areas with
) ] adequate ventilation. Ensure
Engineering Controls [1]
access to a safety shower and

eye wash station.

Avoid contact with skin and
General Handling eyes. Avoid the formation of [1]

dust and aerosols.

By integrating these detailed procedures and safety protocols into your laboratory's standard
operating procedures, you contribute to a safe research environment and ensure full regulatory
compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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